Cas no 2305531-38-6 (N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine)

• Product Name: N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine
• CAS No: 2305531-38-6
• MF: C₁₂H₁₁ClN₄OS
• MW: 294.759939432144
• CID: 6158642
• PubChem ID: 137929028
• Update Time: 2025-06-14

N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine
• Z3216018447
• 3-(4-Chlorophenoxy)propyl-(1,3,4-thiadiazol-2-yl)cyanamide
• N-[3-(4-chlorophenoxy)propyl]-N-cyano-1,3,4-thiadiazol-2-amine
• EN300-26586597
• 2305531-38-6

• Inchi： 1S/C12H11ClN4OS/c13-10-2-4-11(5-3-10)18-7-1-6-17(8-14)12-16-15-9-19-12/h2-5,9H,1,6-7H2
• InChI Key： VISQRRBLIPFULR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCN(C#N)C1=NN=CS1

Computed Properties

• Exact Mass: 294.0342099g/mol
• Monoisotopic Mass: 294.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.3Ų

Additional information on N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine

Research Briefing on N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine (CAS: 2305531-38-6)

In recent years, the compound N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine (CAS: 2305531-38-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiadiazole derivative has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. The unique structural features of this compound, including the 1,3,4-thiadiazole core and the cyano group, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine. One key area of interest is its role as an inhibitor of certain enzymes involved in inflammatory and proliferative diseases. Preliminary in vitro and in vivo experiments have demonstrated its efficacy in reducing inflammatory markers and inhibiting cell proliferation in various cancer models. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory and anticancer agents.

The synthesis and optimization of N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine have also been explored in recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in further biological studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for the design of more effective derivatives.

Despite these promising developments, challenges remain in the clinical translation of N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance this compound toward preclinical and clinical evaluation.

In conclusion, N-3-(4-chlorophenoxy)propyl-N-cyano-1,3,4-thiadiazol-2-amine represents a promising scaffold for drug discovery, with demonstrated potential in targeting inflammatory and proliferative diseases. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be critical to unlocking its full therapeutic potential. This briefing highlights the current state of knowledge and underscores the need for further investigation to translate these findings into clinical applications.